Cas no 14186-50-6 (Methyl 1,2,5-trimethyl-1H-pyrrole-3-carboxylate)

• Product Name: Methyl 1,2,5-trimethyl-1H-pyrrole-3-carboxylate
• CAS No: 14186-50-6
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• MDL: MFCD00203867
• CID: 87271
• PubChem ID: 2742167
• Update Time: 2025-06-11

Methyl 1,2,5-trimethyl-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1,2,5-trimethyl-1H-pyrrole-3-carboxylate
• Methyl 1,2,5-trimethylpyrrole-3-carboxylate
• 1,2,5-Trimethyl-3-carboxy-pyrrolmethylester
• 1,2,5-trimethyl-pyrrole-3-carboxylic acid methyl ester
• Methyl-1,2,5-trimethylpyrrol-3-carboxylat
• BUTTPARK 96\50-37
• 1,2,5-trimethyl-1h-pyrrole-3-carboxylic acid methyl ester
• FT-0628356
• TS-02256
• Maybridge1_008539
• DTXSID70372443
• HMS565M03
• SB62199
• CS-0446300
• SCHEMBL6971384
• 1H-Pyrrole-3-carboxylic acid, 1,2,5-trimethyl-, methyl ester
• EN300-30443
• Z24648286
• MFCD00203867
• 14186-50-6
• AKOS001453028
• DB-015830

• MDL： MFCD00203867
• Inchi： 1S/C9H13NO2/c1-6-5-8(9(11)12-4)7(2)10(6)3/h5H,1-4H3
• InChI Key： VRUCCWQGKPXNMI-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C)N(C)C=1C)=O

Computed Properties

• Exact Mass: 167.09500
• Monoisotopic Mass: 167.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 31.2A^2

Experimental Properties

• Color/Form: White or cream powder
• Density: 1.0±0.1 g/cm3
• Melting Point: 110-115
• Boiling Point: 250.1±35.0 °C at 760 mmHg
• Flash Point: 105.1±25.9 °C
• Refractive Index: 1.498
• PSA: 31.23000
• LogP: 1.42850
• Solubility: Insoluble
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

Methyl 1,2,5-trimethyl-1H-pyrrole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives

Additional information on Methyl 1,2,5-trimethyl-1H-pyrrole-3-carboxylate

Comprehensive Analysis of Methyl 1,2,5-trimethyl-1H-pyrrole-3-carboxylate (CAS No. 14186-50-6)

Methyl 1,2,5-trimethyl-1H-pyrrole-3-carboxylate (CAS No. 14186-50-6) is a specialized organic compound belonging to the pyrrole carboxylate family. This ester derivative is widely recognized for its unique structural properties and applications in pharmaceutical intermediates, agrochemicals, and fragrance synthesis. With the growing demand for heterocyclic compounds in research and industry, this molecule has garnered significant attention due to its versatile reactivity and potential in drug discovery and material science.

The compound's molecular formula, C₉H₁₃NO₂, features a pyrrole ring substituted with three methyl groups and a carboxylate ester at the 3-position. This configuration enhances its stability and solubility, making it a valuable building block for organic synthesis. Researchers often explore its use in catalysis and ligand design, particularly in metal-organic frameworks (MOFs) and supramolecular chemistry.

In recent years, the surge in green chemistry initiatives has driven interest in sustainable synthesis methods for compounds like Methyl 1,2,5-trimethyl-1H-pyrrole-3-carboxylate. Questions such as "How to optimize pyrrole carboxylate synthesis?" or "What are the eco-friendly alternatives for esterification?" frequently appear in scientific forums. This aligns with the broader trend of minimizing environmental impact while maintaining high yields and purity.

Another hot topic is the compound's role in flavor and fragrance applications. Its subtle aromatic profile makes it a candidate for perfumery and food additives, though rigorous safety assessments are essential. Users often search for "pyrrole derivatives in cosmetics" or "safe synthetic flavors," reflecting industry concerns about regulatory compliance and consumer safety.

From a technical perspective, CAS No. 14186-50-6 is characterized by its melting point (typically 40-45°C) and boiling point (approximately 250°C under reduced pressure). Analytical techniques like NMR spectroscopy and mass spectrometry are critical for quality control, ensuring the absence of impurities that could affect downstream applications. Laboratories frequently inquire about "HPLC methods for pyrrole esters" or "spectral data interpretation," highlighting the need for standardized protocols.

In conclusion, Methyl 1,2,5-trimethyl-1H-pyrrole-3-carboxylate exemplifies the intersection of chemical innovation and industrial utility. Its adaptability across sectors—from pharmaceuticals to fragrances—positions it as a compound of enduring relevance. As research advances, addressing queries like "scalable synthesis routes" or "novel applications of pyrrole esters" will further unlock its potential.